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Compound of Interest

Compound Name: N,2,2-trimethylpropan-1-amine

Cat. No.: B1316500 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed calculation and summary of the molecular weight for the

chemical compound (2,2-dimethylpropyl)(methyl)amine.

Compound Identification and Formula
The subject of this analysis is (2,2-dimethylpropyl)(methyl)amine. The first step is to determine

its precise chemical formula.

Structure: The molecule consists of a central nitrogen atom bonded to a methyl group (-CH₃),

a 2,2-dimethylpropyl group (-CH₂C(CH₃)₃), and a hydrogen atom.

Chemical Formula: Based on its structure, the chemical formula is determined to be

C₆H₁₅N[1][2].

Calculation of Molecular Weight
The molecular weight is the sum of the atomic weights of all atoms in the molecule. The

calculation is based on the standard atomic weights provided by the International Union of Pure

and Applied Chemistry (IUPAC).

Data Presentation: Atomic and Molecular Weights
The table below summarizes the components of the molecular weight calculation.
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Element Symbol Count
Standard
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 6 12.011[3][4][5][6] 72.066

Hydrogen H 15 1.008[7][8] 15.120

Nitrogen N 1
14.007[3][9][10]

[11][12]
14.007

Total C₆H₁₅N 22 101.193

The calculated molecular weight of (2,2-dimethylpropyl)(methyl)amine is 101.19 g/mol [1].

Experimental Protocols
The molecular weight presented in this guide is a calculated value derived from standard

atomic weights. In a research or drug development setting, this value would be confirmed

experimentally. The most common and precise method for determining the molecular weight of

a compound like this is Mass Spectrometry.

General Protocol Outline for Mass Spectrometry:

Sample Preparation: A pure sample of (2,2-dimethylpropyl)(methyl)amine is dissolved in a

suitable volatile solvent.

Ionization: The sample is introduced into the mass spectrometer and ionized. Techniques

such as Electrospray Ionization (ESI) or Electron Impact (EI) are typically used. Ionization

creates charged molecular ions (e.g., [M+H]⁺).

Mass Analysis: The ionized molecules are accelerated into a mass analyzer (e.g.,

Quadrupole, Time-of-Flight). The analyzer separates the ions based on their mass-to-charge

ratio (m/z).

Detection: A detector records the abundance of ions at each m/z value, generating a mass

spectrum.
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Data Interpretation: The peak corresponding to the molecular ion is identified to confirm the

molecular weight. For (2,2-dimethylpropyl)(methyl)amine, a prominent peak would be

expected at or near an m/z value of 101.12 (for the monoisotopic mass) or 102.13 (for the

[M+H]⁺ ion).

Note: This is a generalized protocol. Specific instrumental parameters and sample

concentrations would be optimized for the particular instrument and experiment.

Visualization of Calculation Logic
The following diagram illustrates the logical workflow for calculating the molecular weight of the

compound from its constituent elements.

Carbon (C) Count: 6
Atomic Weight: 12.011

Hydrogen (H) Count: 15
Atomic Weight: 1.008

Nitrogen (N) Count: 1
Atomic Weight: 14.007

Summation
Σ (Count × At. Wt.)

72.066

15.120

14.007

Molecular Weight:
101.19 g/mol

Click to download full resolution via product page

Caption: Logical flow for molecular weight calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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